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Compound of Interest

Compound Name: 1-Chloro-5-iodopentane

Cat. No.: B1345565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the synthesis and characterization of 1-
chloro-5-iodopentane, a valuable bifunctional alkyl halide intermediate in organic synthesis.

This guide details the primary synthetic routes, comprehensive characterization data, and

detailed experimental protocols.

Introduction
1-Chloro-5-iodopentane is a halogenated hydrocarbon featuring two different halogen atoms

at the terminal positions of a pentyl chain.[1] This differential reactivity makes it a versatile

building block for the synthesis of more complex molecules, including pharmaceutical

intermediates. The presence of both a chloro and an iodo group allows for selective

nucleophilic substitution reactions, as the carbon-iodine bond is significantly more reactive than

the carbon-chlorine bond.

Synthesis of 1-Chloro-5-iodopentane
The most common and efficient laboratory synthesis of 1-chloro-5-iodopentane involves a

two-step process starting from 1,5-pentanediol. The first step is the conversion of the diol to

1,5-dichloropentane, followed by a selective halogen exchange via the Finkelstein reaction to

yield the final product.
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Figure 1. Two-Step Synthesis of 1-Chloro-5-iodopentane

Step 1: Dichlorination

Step 2: Finkelstein Reaction

1,5-Pentanediol

1,5-Dichloropentane

  Conc. HCl, Δ  

1,5-Dichloropentane

1-Chloro-5-iodopentane

  NaI, Acetone, Δ  

Click to download full resolution via product page

Caption: Synthetic pathway from 1,5-pentanediol to 1-chloro-5-iodopentane.

Experimental Protocols
Step 1: Synthesis of 1,5-Dichloropentane from 1,5-Pentanediol

This procedure is adapted from a patented method for the synthesis of 1,5-dichloropentane.[2]

Reaction Setup: In a high-pressure autoclave lined with a corrosion-resistant material,

combine 1,5-pentanediol and concentrated aqueous hydrochloric acid. A typical molar ratio
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would be approximately 1:3, respectively.

Reaction Conditions: Seal the autoclave and heat the mixture to a temperature of 150-170°C

for 4 hours. The pressure will rise to approximately 8-15 atmospheres.

Work-up and Purification: After cooling the reactor to room temperature, the reaction mixture

will separate into two layers. Separate the upper organic layer, which is the crude 1,5-

dichloropentane. Wash the organic layer with a 5% sodium bicarbonate solution and then

with water until neutral. Dry the organic layer over anhydrous magnesium sulfate, filter, and

purify by vacuum distillation to obtain 1,5-dichloropentane. A yield of approximately 78-80%

can be expected.[2]

Step 2: Synthesis of 1-Chloro-5-iodopentane from 1,5-Dichloropentane (Finkelstein Reaction)

This protocol is adapted from a general procedure for the Finkelstein reaction.[3]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add sodium iodide (1.0 to 1.2 equivalents relative to 1,5-dichloropentane) and

anhydrous acetone.

Reagent Addition: To the stirred suspension, add 1,5-dichloropentane (1.0 equivalent) at

room temperature.

Reaction Conditions: Heat the reaction mixture to reflux and maintain for 24-48 hours. The

progress of the reaction can be monitored by the formation of a white precipitate (sodium

chloride), which is insoluble in acetone.[4]

Work-up: After cooling to room temperature, filter the reaction mixture to remove the

precipitated sodium chloride. Wash the precipitate with a small amount of fresh acetone.

Extraction and Purification: Combine the filtrate and washings and remove the acetone

under reduced pressure using a rotary evaporator. Dilute the residue with diethyl ether and

wash sequentially with water, a dilute solution of sodium thiosulfate (to remove any residual

iodine), and finally with brine. Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure. The crude 1-chloro-5-iodopentane can be further

purified by vacuum distillation.
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Characterization of 1-Chloro-5-iodopentane
Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-chloro-5-iodopentane is provided

in the table below.

Property Value Reference(s)

Molecular Formula C₅H₁₀ClI [1]

Molecular Weight 232.49 g/mol [1]

Appearance Clear, colorless to yellow liquid [5]

Boiling Point 100 °C at 15 Torr [6]

Density 1.6731 g/cm³ at 20 °C [6]

Refractive Index 1.5280 - 1.5330 at 20 °C [5]

Assay (GC) > 96.0% [5]

Spectroscopic Data
The structural confirmation of 1-chloro-5-iodopentane is achieved through a combination of

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Experimental NMR data for 1-chloro-5-iodopentane is not readily available in the

searched literature. The following chemical shifts are estimated based on the analysis of similar

compounds, such as 1-chloropentane and 1-iodopentane, and standard NMR prediction

principles.

¹H NMR (Estimated):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1345565?utm_src=pdf-body
https://www.benchchem.com/product/b1345565?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-5-iodopentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-5-iodopentane
https://pmc.ncbi.nlm.nih.gov/articles/PMC11123270/
https://d-nb.info/1280229136/34
https://d-nb.info/1280229136/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC11123270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11123270/
https://www.benchchem.com/product/b1345565?utm_src=pdf-body
https://www.benchchem.com/product/b1345565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton Assignment
Chemical Shift (δ,
ppm)

Multiplicity Integration

I-CH₂- ~3.20 Triplet 2H

-CH₂-CH₂-I ~1.85 Multiplet 2H

-CH₂-CH₂-CH₂- ~1.50 Multiplet 2H

Cl-CH₂-CH₂- ~1.80 Multiplet 2H

Cl-CH₂- ~3.55 Triplet 2H

¹³C NMR (Estimated):

Carbon Assignment Chemical Shift (δ, ppm)

I-CH₂- ~7

-CH₂-CH₂-I ~33

-CH₂-CH₂-CH₂- ~30

Cl-CH₂-CH₂- ~32

Cl-CH₂- ~45

Infrared (IR) Spectroscopy

The IR spectrum of 1-chloro-5-iodopentane would be expected to show characteristic C-H

stretching and bending frequencies for an aliphatic chain. The C-Cl and C-I stretching

vibrations are also expected in the fingerprint region.

Functional Group Expected Absorption Range (cm⁻¹)

C-H (stretch) 2850-3000

C-H (bend) 1350-1470

C-Cl (stretch) 600-800

C-I (stretch) 500-600

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1345565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS)

The mass spectrum of 1-chloro-5-iodopentane provides information about its molecular

weight and fragmentation pattern.

m/z Relative Intensity Assignment Reference(s)

69 Top Peak [C₅H₉]⁺ [1]

41 2nd Highest [C₃H₅]⁺ [1]

105 3rd Highest [C₅H₁₀Cl]⁺ [1]

Safety Information
1-Chloro-5-iodopentane is an irritant. It is known to cause skin and serious eye irritation, and

may cause respiratory irritation.[1] Appropriate personal protective equipment, including safety

goggles, gloves, and a lab coat, should be worn when handling this compound. All

manipulations should be carried out in a well-ventilated fume hood.

Conclusion
This technical guide provides a comprehensive overview of the synthesis and characterization

of 1-chloro-5-iodopentane. The detailed experimental protocols for the two-step synthesis

from 1,5-pentanediol offer a reliable method for its preparation in a laboratory setting. The

tabulated physical and spectroscopic data, including estimated NMR chemical shifts, serve as

a valuable reference for researchers and scientists in the fields of organic synthesis and drug

development. The bifunctional nature of this compound, coupled with the differential reactivity

of the carbon-halogen bonds, makes it a valuable intermediate for the construction of a wide

array of complex organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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